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Compound of Interest

Compound Name: 2,3-Dimethylbenzamide

CAS No.: 5580-34-7

Cat. No.: B1586049

Get Quote

Executive Summary
2,3-Dimethylbenzamide is a primary aromatic amide characterized by a benzene ring

substituted with methyl groups at the ortho (2) and meta (3) positions relative to the amide

functionality.[1] Unlike its N,N-disubstituted isomer (which is a liquid/low-melting solid), 2,3-
dimethylbenzamide exists as a crystalline solid with a distinct melting point range of 154–159

°C. It serves as a critical intermediate in the synthesis of isoindolinone derivatives and other

pharmacophores.[1]

Critical Distinction: Researchers must verify the CAS number.

Target: 2,3-Dimethylbenzamide (CAS 5580-34-7) → Solid Powder (High MP)

Confounding Isomer: N,N-Dimethylbenzamide (CAS 611-74-5) → Liquid/Low-Melting Solid

Physicochemical Properties Profile
The following data represents the core physical constants for high-purity (>98%) 2,3-
Dimethylbenzamide.
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Property Value / Description Method/Notes

Physical State
White to off-white crystalline

powder
Visual Inspection

Melting Point 154 – 159 °C Capillary Method / DSC

Boiling Point ~237.7 °C (Predicted) at 760 mmHg

Solubility (Water) Low / Slightly Soluble Recrystallizable from hot water

Solubility (Organics) Soluble
Ethanol, DMSO, DMF,

Methanol

Density ~1.1 ± 0.1 g/cm³ (Predicted) Solid state packing

Acidity (pKa) ~16 (Amide N-H) Estimated

Detailed Characterization Protocols
Thermal Analysis (DSC/TGA)
To validate purity and polymorphic form, Differential Scanning Calorimetry (DSC) is the gold

standard.[1]

Experimental Logic: Impurities in the crystal lattice depresses the melting point (freezing

point depression).[1] A sharp endotherm confirms high crystallinity.[1]

Protocol:

Weigh 2–5 mg of dried powder into an aluminum pan.

Equilibrate at 30 °C.

Ramp temperature at 10 °C/min to 200 °C under nitrogen purge (50 mL/min).

Expected Result: A single sharp endothermic peak with an onset temperature between

154–156 °C.[1]

Spectroscopic Identification
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Self-validating structural confirmation relies on Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopy.[2]

A. Proton NMR (¹H-NMR) in DMSO-d₆ or CDCl₃

Aromatic Region (7.0 – 7.5 ppm): Multiplets corresponding to the 3 aromatic protons.[3]

Amide Region (5.5 – 8.0 ppm): Broad singlets for the -NH₂ protons. Note: In CDCl₃, these

may appear broad and separated; in DMSO-d₆, they are often sharper.[1]

Aliphatic Region (2.1 – 2.4 ppm): Two distinct singlets (or overlapping signals) representing

the methyl groups at positions 2 and 3.

Diagnostic Shift: The ortho-methyl (C2) is often shielded differently than the meta-methyl

(C3).

B. Infrared Spectroscopy (FT-IR)

Amide I Band: Strong absorption at 1650–1690 cm⁻¹ (C=O stretch).

Amide II Band: Absorption near 1600–1640 cm⁻¹ (N-H bend).

N-H Stretch: Doublet pattern around 3150–3400 cm⁻¹ (characteristic of primary amides -

NH₂).

Synthesis & Purification Logic
Understanding the synthesis helps anticipate impurities (e.g., residual acid or inorganic salts).

[1]

Workflow Visualization
The following diagram illustrates the logical flow from synthesis to physical characterization,

highlighting critical control points (CCPs).
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Caption: Logical workflow for the isolation and validation of 2,3-Dimethylbenzamide, ensuring

distinction from starting materials.

Purification Protocol (Recrystallization)
Since the compound is "slightly soluble" in water but soluble in hot organics, a mixed-solvent

system or hot water extraction is effective.[1]

Dissolution: Dissolve crude solid in minimum boiling ethanol (or 90:10 ethanol:water).

Filtration: Filter hot to remove insoluble mechanical impurities.[1]

Crystallization: Allow to cool slowly to Room Temperature (RT), then to 4 °C.

Isolation: Filter the white needles/powder and wash with cold water (to remove inorganic

salts like NH₄Cl if used in synthesis).

Drying: Vacuum dry at 40 °C to remove solvent residues (which would artificially lower MP).

Solubility & Stability
Solubility Determination Protocol
For formulation development, precise solubility is required.[1]

Excess Addition: Add excess powder to 10 mL of solvent (Water, PBS pH 7.4, Ethanol).
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Equilibration: Shake at 25 °C for 24 hours.

Filtration: Filter supernatant through a 0.45 µm PTFE filter.

Quantification: Analyze filtrate via HPLC-UV (254 nm).

Solvent Solubility Rating Application

Water Low (< 1 mg/mL) Wash solvent

Ethanol High (> 50 mg/mL) Recrystallization

DMSO Very High Stock solutions for bio-assay

0.1 M HCl Low/Moderate
Weak base protonation may

slightly increase solubility

Stability[1][6]
Hygroscopicity: Primary amides can be slightly hygroscopic.[1] Store in a desiccator.

Hydrolysis: Stable at neutral pH.[1] Prolonged exposure to strong acid/base at high

temperatures will hydrolyze the amide back to 2,3-dimethylbenzoic acid.[1]

References
PubChem. (n.d.). 2,3-Dimethylbenzamide (Compound).[2][4][5][6][7][8][9][10][11][12]

National Library of Medicine.[1] Retrieved January 30, 2026, from [Link][1]

Fisher Scientific. (n.d.). 2,3-Dimethylbenzamide, 98%. Retrieved January 30, 2026, from

[Link][1]

Stenutz. (n.d.). Data for 2,3-dimethylbenzamide. Retrieved January 30, 2026, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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